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An In-depth Technical Guide to 3-Bromo-2-iodopyridine (CAS No. 408502-43-2)

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Bromo-2-iodopyridine has emerged as a pivotal building block in modern organic synthesis
and medicinal chemistry. Its unique substitution pattern, featuring two distinct halogen atoms on
a pyridine core, offers a versatile platform for the construction of complex molecular
architectures. The differential reactivity of the carbon-iodine and carbon-bromine bonds allows
for selective, sequential functionalization, a highly sought-after attribute in the synthesis of
novel therapeutic agents. This guide provides a comprehensive overview of 3-Bromo-2-
iodopyridine, including its chemical identity, physicochemical properties, synthetic
considerations, and strategic applications in drug discovery, with a focus on enabling
researchers to leverage its full synthetic potential.

Chemical Identity and Physicochemical Properties

The foundational step in utilizing any chemical reagent is a thorough understanding of its
fundamental properties. 3-Bromo-2-iodopyridine is unambiguously identified by its CAS
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number: 408502-43-2[1][2][3][4][5].

Property Value Source(s)
CAS Number 408502-43-2 [1][2][3]
Molecular Formula CsHsBrIN [1][2]I5]
IUPAC Name 3-bromo-2-iodopyridine [3]
Molecular Weight 283.89 g/mol [2][3]
Appearance Solid [1]

Boiling Point 264°C at 760 mmHg [2]

Density 2.347 g/cm3 [2]
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Synthesis and Reactivity: A Tale of Two Halogens

The synthetic utility of 3-Bromo-2-iodopyridine is rooted in the differential reactivity of its two
halogen substituents. The carbon-iodine bond is weaker and more polarizable than the carbon-
bromine bond, making it significantly more susceptible to oxidative addition in palladium-
catalyzed cross-coupling reactions. This predictable chemoselectivity is the cornerstone of its
application in multi-step syntheses.

While specific, high-yield syntheses of 3-bromo-2-iodopyridine itself are often proprietary, a
general understanding can be derived from established pyridine halogenation methodologies. A
plausible synthetic approach could involve the iodination of 3-bromopyridine. The synthesis of
the precursor, 3-bromopyridine, can be achieved through methods such as the reaction of
pyridine with bromine in the presence of sulfuric acid[6][7].

Plausible Synthetic Pathway
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Caption: Plausible synthetic route to 3-Bromo-2-iodopyridine.

The true value of this molecule is realized in its subsequent reactions. The iodine at the 2-
position can be selectively displaced via reactions like Suzuki, Stille, or Sonogashira couplings,
leaving the bromine at the 3-position available for a secondary transformation under different
reaction conditions. This stepwise functionalization is critical for building molecular complexity
in a controlled manner.

Strategic Application in Drug Discovery

Halogenated pyridines are privileged scaffolds in medicinal chemistry, appearing in a multitude
of approved drugs[8]. The strategic placement of bromine and iodine in 3-Bromo-2-
iodopyridine provides medicinal chemists with a powerful tool for rapidly generating diverse
libraries of compounds for biological screening.

The typical workflow involves an initial cross-coupling reaction at the more reactive C-I bond,
followed by a second coupling at the C-Br bond. This allows for the introduction of two different
substituents, enabling a thorough exploration of the structure-activity relationship (SAR) around
the pyridine core. This approach is particularly valuable in the development of kinase inhibitors,
where precise positioning of functional groups is essential for achieving high potency and
selectivity[8][9].
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Workflow for Sequential Functionalization
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Caption: Sequential cross-coupling strategy using 3-Bromo-2-iodopyridine.

Safety and Handling

As with any halogenated organic compound, appropriate safety precautions must be observed
when handling 3-Bromo-2-iodopyridine.

e Hazard Statements: The compound is classified as harmful if swallowed (H302), causes skin
irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation
(H335)[1][3][5]-

o Personal Protective Equipment (PPE): Use of safety goggles, chemical-resistant gloves, and
a lab coat is mandatory. All handling should be performed in a well-ventilated fume hood[2]
[10].
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» Storage: It should be stored in a cool, dark place under an inert atmosphere, typically
between 2-8°C[1].

e Incompatible Materials: Avoid contact with strong oxidizing agents[11].

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations[2].

Conclusion

3-Bromo-2-iodopyridine (CAS No. 408502-43-2) is more than just a chemical intermediate; it
is a strategic tool for innovation in drug discovery and materials science. Its well-defined and
differential reactivity allows for the efficient and controlled synthesis of complex, disubstituted
pyridine derivatives. For researchers and drug development professionals, a thorough
understanding of its properties and reactivity is key to unlocking its potential in the creation of
next-generation therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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